Cas no 256931-80-3 (Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate)

Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate is a versatile indole derivative with applications in organic synthesis and pharmaceutical research. The compound features an ethyl ester group at the 2-position of the indole core, along with an ethoxycarbonylmethyl substituent at the nitrogen (N1) position, enhancing its reactivity as a building block for heterocyclic chemistry. Its structural properties make it useful for constructing complex indole-based frameworks, particularly in the development of bioactive molecules. The presence of two ester groups offers flexibility for further functionalization, including hydrolysis, reduction, or cross-coupling reactions. This compound is valued for its stability and synthetic utility in medicinal chemistry and material science applications.

Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate structure

256931-80-3 structure

Product Name:Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate

CAS No:256931-80-3

MF:C₁₅H₁₇NO₄

MW:275.299784421921

CID:1094029

PubChem ID:10802338

Update Time:2025-10-14

Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate
- ethyl 1-(2-ethoxy-2-oxoethyl)indole-2-carboxylate
- Ethyl1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate
- SCHEMBL18202169
- 256931-80-3
- ethyl 1-ethoxycarbonylMethylindole-2-carboxylate
- Inchi： 1S/C15H17NO4/c1-3-19-14(17)10-16-12-8-6-5-7-11(12)9-13(16)15(18)20-4-2/h5-9H,3-4,10H2,1-2H3
- InChI Key： ZZUVQJRZAOZROL-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC2C=CC=CC=2N1CC(=O)OCC)=O

Computed Properties

Exact Mass: 275.11575802g/mol
Monoisotopic Mass: 275.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 57.5Å²

Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate Pricemore >>

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